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Compound of Interest

Compound Name: TK-642

Cat. No.: B12371675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of TK-642 (CAS Number: 2765183-10-4), a pyrazolopyrazine-based allosteric SHP2

inhibitor. Adherence to these procedures is critical to ensure personnel safety and maintain a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive GHS classification for TK-642 is not fully detailed in available safety

data sheets, its nature as a potent, small molecule inhibitor necessitates stringent safety

precautions. The primary hazards are associated with inhalation, skin/eye contact, and

ingestion.

Recommended Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following table

summarizes the recommended PPE for handling TK-642.
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PPE Category Specification Rationale

Hand Protection

Wear chemical-impermeable

gloves (e.g., Nitrile, Neoprene)

inspected prior to use.

Prevents skin contact and

absorption.[1]

Eye Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

Protects eyes from splashes

and dust.[1]

Skin and Body

Wear a flame-retardant and

impervious lab coat or

coveralls. Ensure full coverage

of exposed skin.

Protects against accidental

spills and contamination of

personal clothing.[1]

Respiratory

Use in a well-ventilated area. If

dust or aerosols may be

generated, a properly fitted

respirator (e.g., N95 or higher)

may be necessary.

Minimizes the risk of

inhalation.

Safe Handling and Operational Plan
Engineering Controls:

Ventilation: Always handle TK-642 in a well-ventilated laboratory or under a chemical fume

hood.[1]

Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and

hot surfaces. Use non-sparking tools and explosion-proof equipment.[1]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.

Procedural Steps for Handling:

Preparation:
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Read and understand the Safety Data Sheet (SDS) thoroughly before beginning any work.

Assemble all necessary PPE and ensure it is in good condition.

Prepare your workspace by ensuring it is clean, uncluttered, and within a designated

containment area (e.g., fume hood).

Handling:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

Spill and Emergency Procedures
Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection.

Contain the spill to prevent it from entering drains.

Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, closed container for disposal.[1]

First Aid:
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[1]

Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek

immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste materials containing TK-642 must be treated as hazardous chemical waste.

Collection:

Collect all waste, including empty containers, contaminated PPE, and spill cleanup

materials, in a designated, properly labeled, and sealed hazardous waste container.

Disposal:

Arrange for disposal through a licensed professional waste disposal service.

Adhere to all local, state, and federal regulations for hazardous waste disposal. Discharge

into the environment must be avoided.[1]

Experimental Context: TK-642 Signaling Pathway
TK-642 is an allosteric inhibitor of Src homology-2 containing protein tyrosine phosphatase 2

(SHP2). SHP2 is a critical signaling node that positively regulates the RAS-ERK and PI3K-AKT

pathways, which are frequently hyperactivated in cancer and drive cell proliferation and

survival. By inhibiting SHP2, TK-642 can suppress these downstream signaling cascades.
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Caption: TK-642 inhibits SHP2, blocking downstream RAS-ERK and PI3K-AKT signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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